Cas no 906478-71-5 (1-[(3,4-difluorophenyl)methyl]-1H-Imidazole)

1-[(3,4-Difluorophenyl)methyl]-1H-Imidazole is a fluorinated imidazole derivative characterized by its unique structural features, including a difluorophenylmethyl substituent. This compound exhibits potential utility in pharmaceutical and agrochemical research due to the presence of fluorine atoms, which can enhance metabolic stability and binding affinity. The imidazole core provides a versatile scaffold for further functionalization, making it valuable in medicinal chemistry for the development of enzyme inhibitors or receptor modulators. Its well-defined synthetic route and high purity ensure reproducibility in research applications. The compound's stability under standard laboratory conditions further supports its use in exploratory studies.
1-[(3,4-difluorophenyl)methyl]-1H-Imidazole structure
906478-71-5 structure
Product Name:1-[(3,4-difluorophenyl)methyl]-1H-Imidazole
CAS No:906478-71-5
MF:C10H8F2N2
MW:194.180728912354
MDL:MFCD18375486
CID:1120987
PubChem ID:44414157
Update Time:2025-06-08

1-[(3,4-difluorophenyl)methyl]-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(3,4-difluorophenyl)methyl]-1H-Imidazole
    • 1-[(3,4-DIFLUOROPHENYL)METHYL]IMIDAZOLE
    • 1-(3,4-Difluorobenzyl)imidazole
    • BDBM50188090
    • 906478-71-5
    • AKOS027392504
    • 1-(3,4-difluorobenzyl)-1H-imidazole
    • CHEMBL373588
    • PD178888
    • MDL： MFCD18375486
    • Inchi： 1S/C10H8F2N2/c11-9-2-1-8(5-10(9)12)6-14-4-3-13-7-14/h1-5,7H,6H2
    • InChI Key： YOWSCWVTVGDNPQ-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)CN1C=NC=C1)F

Computed Properties

  • Exact Mass: 194.066
  • Monoisotopic Mass: 194.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 1.8

1-[(3,4-difluorophenyl)methyl]-1H-Imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB432655-1 g
1-(3,4-Difluorobenzyl)imidazole
 906478-71-5
1g
 €594.40 2023-04-23
abcr
AB432655-5 g
1-(3,4-Difluorobenzyl)imidazole
 906478-71-5
5g
 €1,373.40 2023-04-23
Chemenu
CM529105-1g
1-(3,4-Difluorobenzyl)-1H-imidazole
 906478-71-5 97%
1g
 $437 2024-07-20
abcr
AB432655-1g
1-(3,4-Difluorobenzyl)imidazole; .
 906478-71-5
1g
 €1555.10 2025-04-15
abcr
AB432655-5g
1-(3,4-Difluorobenzyl)imidazole
 906478-71-5
5g
 €1373.40 2023-09-04
Ambeed
A420175-1g
1-(3,4-Difluorobenzyl)-1H-imidazole
 906478-71-5 97%
1g
 $441.0 2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1628680-1g
1-(3,4-Difluorobenzyl)-1H-imidazole
 906478-71-5 98%
1g
 ￥5493.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1628680-5g
1-(3,4-Difluorobenzyl)-1H-imidazole
 906478-71-5 98%
5g
 ￥17228.00 2024-04-26
Crysdot LLC
CD11020318-1g
1-(3,4-Difluorobenzyl)-1H-imidazole
 906478-71-5 97%
1g
 $437 2024-07-19
Crysdot LLC
CD11020318-5g
1-(3,4-Difluorobenzyl)-1H-imidazole
 906478-71-5 97%
5g
 $1177 2024-07-19

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